Cas no 88199-31-9 (Cyclopentaneheptanoic acid, 2-butyl-5-oxo-, ethyl ester, trans-)

• Product Name: Cyclopentaneheptanoic acid, 2-butyl-5-oxo-, ethyl ester, trans-
• CAS No: 88199-31-9
• MF: C₁₈H₃₂O₃
• MW: 296.444886207581
• CID: 641455
• PubChem ID: 71410090
• Update Time: 2025-04-19

Cyclopentaneheptanoic acid, 2-butyl-5-oxo-, ethyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneheptanoic acid, 2-butyl-5-oxo-, ethyl ester, trans-
• ethyl 7-[(1S,2R)-2-butyl-5-oxocyclopentyl]heptanoate
• 88199-31-9
• DTXSID70829785

• Inchi： 1S/C18H32O3/c1-3-5-10-15-13-14-17(19)16(15)11-8-6-7-9-12-18(20)21-4-2/h15-16H,3-14H2,1-2H3/t15-,16+/m1/s1
• InChI Key： JPAXQKOVDPWFII-CVEARBPZSA-N
• SMILES： O=C1CC[C@@H](CCCC)[C@@H]1CCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 296.23514488g/mol
• Monoisotopic Mass: 296.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 43.4Ų